Cas no 31309-66-7 (3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo-)

3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo- structure
31309-66-7 structure
Product Name:3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo-
CAS No:31309-66-7
MF:C15H12BrN3
MW:314.179882049561
CID:318333
PubChem ID:318701
Update Time:2025-04-19

3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo-
    • NSC-256933
    • NSC256933
    • 4-(4-aminophenyl)-1-bromoisoquinolin-3-amine
    • DTXSID40312538
    • 31309-66-7
    • Inchi: 1S/C15H12BrN3/c16-14-12-4-2-1-3-11(12)13(15(18)19-14)9-5-7-10(17)8-6-9/h1-8H,17H2,(H2,18,19)
    • InChI Key: QOLPUXGNCDMERI-UHFFFAOYSA-N
    • SMILES: BrC1=C2C=CC=CC2=C(C(N)=N1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 313.02156
  • Monoisotopic Mass: 313.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.549
  • Boiling Point: 478°C at 760 mmHg
  • Flash Point: 242.9°C
  • Refractive Index: 1.753
  • PSA: 64.93
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